Cas no 1227571-60-9 (3-Bromomethyl-6-hydroxy-5-phenylpyridine)

• Product Name: 3-Bromomethyl-6-hydroxy-5-phenylpyridine
• CAS No: 1227571-60-9
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 4921262
• Update Time: 2025-07-17

3-Bromomethyl-6-hydroxy-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromomethyl-6-hydroxy-5-phenylpyridine
• 3-Bromomethyl-6-hydroxy-5-phenylpyridine

• Inchi： 1S/C12H10BrNO/c13-7-9-6-11(12(15)14-8-9)10-4-2-1-3-5-10/h1-6,8H,7H2,(H,14,15)
• InChI Key： XSSFFABQPUZLRH-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(=C1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromomethyl-6-hydroxy-5-phenylpyridine

Introduction to 3-Bromomethyl-6-hydroxy-5-phenylpyridine (CAS No. 1227571-60-9)

3-Bromomethyl-6-hydroxy-5-phenylpyridine (CAS No. 1227571-60-9) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, medicinal chemistry, and materials science. The presence of a bromomethyl group, a hydroxyl group, and a phenyl ring in its structure provides a rich platform for chemical modifications and functionalization, making it an attractive candidate for a wide range of scientific investigations.

The chemical structure of 3-Bromomethyl-6-hydroxy-5-phenylpyridine consists of a pyridine ring substituted with a bromomethyl group at the 3-position, a hydroxyl group at the 6-position, and a phenyl ring at the 5-position. These functional groups endow the molecule with diverse reactivity and biological properties. The bromomethyl group is particularly noteworthy as it can participate in various substitution reactions, such as nucleophilic substitution (SN2) and radical reactions, which are crucial for synthetic transformations. The hydroxyl group can undergo esterification, etherification, and other oxygen-based reactions, while the phenyl ring provides aromatic stability and conjugation effects.

In the realm of medicinal chemistry, 3-Bromomethyl-6-hydroxy-5-phenylpyridine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit certain kinases, which are key targets in cancer therapy. The bromomethyl group can be used to introduce bioactive moieties or linkers to enhance the compound's pharmacological properties.

Beyond its medicinal applications, 3-Bromomethyl-6-hydroxy-5-phenylpyridine has also found utility in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block for polymers with enhanced thermal stability and mechanical strength. Additionally, the compound's aromatic structure and reactive functional groups make it an excellent candidate for the development of luminescent materials and sensors.

The synthesis of 3-Bromomethyl-6-hydroxy-5-phenylpyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the formation of the pyridine ring followed by selective substitution reactions to introduce the bromomethyl, hydroxyl, and phenyl groups. Advanced techniques such as transition-metal catalysis and directed ortho-metallation have been employed to optimize these synthetic pathways.

In terms of safety and handling, while 3-Bromomethyl-6-hydroxy-5-phenylpyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and experiments should be conducted in well-ventilated areas to minimize exposure risks.

The future prospects for 3-Bromomethyl-6-hydroxy-5-phenylpyridine are promising. Ongoing research is focused on expanding its applications in drug discovery, materials science, and other interdisciplinary fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to uncover new avenues for utilizing this versatile compound. As our understanding of its properties continues to grow, so too will its potential impact on scientific advancements.